Cas no 1807175-65-0 (Methyl 4-cyano-2-formyl-6-(trifluoromethylthio)benzoate)

• Product Name: Methyl 4-cyano-2-formyl-6-(trifluoromethylthio)benzoate
• CAS No: 1807175-65-0
• MF: C₁₁H₆F₃NO₃S
• MW: 289.230452060699
• CID: 4952266
• Update Time: 2025-09-28

Methyl 4-cyano-2-formyl-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-formyl-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H6F3NO3S/c1-18-10(17)9-7(5-16)2-6(4-15)3-8(9)19-11(12,13)14/h2-3,5H,1H3
• InChI Key： AFRMURAIAUVWCQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C=C(C=O)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• XLogP3: 2.7
• Topological Polar Surface Area: 92.5

Additional information on Methyl 4-cyano-2-formyl-6-(trifluoromethylthio)benzoate

Methyl 4-cyano-2-formyl-6-(trifluoromethylthio)benzoate (CAS No. 1807175-65-0): An Overview

Methyl 4-cyano-2-formyl-6-(trifluoromethylthio)benzoate (CAS No. 1807175-65-0) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. This compound combines a cyano group, a formyl group, and a trifluoromethylthio moiety, making it a versatile building block for the synthesis of more complex molecules.

The cyano group is known for its strong electron-withdrawing properties, which can influence the electronic structure and reactivity of the molecule. This property makes Methyl 4-cyano-2-formyl-6-(trifluoromethylthio)benzoate an attractive candidate for the development of novel pharmaceuticals, particularly in the design of drugs targeting specific enzymes or receptors. Recent studies have shown that compounds containing cyano groups can exhibit potent biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The presence of the formyl group adds another layer of complexity to the molecule. Formyl groups are often used in organic synthesis as versatile functional groups that can be readily converted into other functionalities through various chemical reactions. For example, the formyl group can be reduced to a hydroxymethyl group or oxidized to a carboxylic acid, providing multiple pathways for further modification and functionalization. This flexibility is particularly valuable in the synthesis of complex natural products and drug candidates.

The trifluoromethylthio moiety is another key feature of this compound. Trifluoromethylthio groups are known for their high lipophilicity and metabolic stability, which can enhance the pharmacokinetic properties of drug molecules. These properties make Methyl 4-cyano-2-formyl-6-(trifluoromethylthio)benzoate an ideal candidate for drug discovery programs aimed at improving drug absorption, distribution, metabolism, and excretion (ADME) profiles.

In addition to its potential in medicinal chemistry, Methyl 4-cyano-2-formyl-6-(trifluoromethylthio)benzoate has also found applications in materials science. The combination of its functional groups can lead to the development of new materials with unique electronic and optical properties. For instance, recent research has explored the use of similar compounds in the fabrication of organic semiconductors and photovoltaic materials. The high electron-withdrawing nature of the cyano group and the strong electron-donating ability of the trifluoromethylthio group can result in materials with enhanced charge transport properties.

The synthesis of Methyl 4-cyano-2-formyl-6-(trifluoromethylthio)benzoate typically involves multistep reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, electrophilic aromatic substitutions, and coupling reactions. Advances in synthetic methodologies have made it possible to produce this compound with high efficiency and selectivity, facilitating its widespread use in both academic and industrial settings.

In conclusion, Methyl 4-cyano-2-formyl-6-(trifluoromethylthio)benzoate (CAS No. 1807175-65-0) is a versatile organic compound with significant potential in various fields. Its unique combination of functional groups makes it an attractive building block for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern chemistry.